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Compound of Interest

Ethoxylated methyl glucoside
Compound Name:
dioleate

Cat. No.: B1164955

Technical Support Center: Formulation with
PEG-120 Methyl Glucose Dioleate

Welcome to the technical support center for PEG-120 Methyl Glucose Dioleate. This resource
is designed for researchers, scientists, and drug development professionals to provide
guidance on adjusting the viscosity of formulations containing this versatile non-ionic thickener.
Here you will find troubleshooting guides and frequently asked questions (FAQSs) to address
common challenges encountered during your experiments.

Frequently Asked Questions (FAQS)

Q1: What is PEG-120 Methyl Glucose Dioleate and what are its primary functions in a
formulation?

PEG-120 Methyl Glucose Dioleate is a naturally-derived, non-ionic surfactant and thickening
agent.[1][2][3][4] It is synthesized from the reaction of methyl glucose with oleic acid and is
ethoxylated to ensure water solubility.[1][5] Its primary functions in formulations are:

« Viscosity Modification: It is highly effective at increasing the viscosity of aqueous surfactant
systems.[1][2]
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 Stabilization: It helps to stabilize emulsions, preventing the separation of oil and water
phases.[1]

e Irritation Reduction: It is known to reduce the irritation potential of other surfactants in a
formula, making it ideal for mild cleansing products.[4]

e Sensory Enhancement: It can impart a light, soft, and gentle feel to the skin and hair after
rinsing.[3][4]

Q2: What is the typical usage level of PEG-120 Methyl Glucose Dioleate?

The recommended usage level for PEG-120 Methyl Glucose Dioleate typically ranges from
0.1% to 5.0%, depending on the desired viscosity and the specific surfactant system.[6] For
some applications, a range of 0.5% to 5.0% is also cited.[7]

Q3: In what forms is PEG-120 Methyl Glucose Dioleate available?

PEG-120 Methyl Glucose Dioleate is commonly available as yellowish or white waxy flakes or
as a liquid.[6]

Q4: What is the pH stability of PEG-120 Methyl Glucose Dioleate?

PEG-120 Methyl Glucose Dioleate is stable over a broad pH range, typically between 4 and 9,
making it suitable for a variety of formulations without the need for neutralization.[1][7]

Troubleshooting Viscosity Issues

This section provides guidance on how to address common viscosity-related problems in your
formulations containing PEG-120 Methyl Glucose Dioleate.

Problem 1: The viscosity of my formulation is too low.

Possible Causes and Solutions:
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Cause

Recommended Action

Insufficient Concentration

The concentration of PEG-120 Methyl Glucose
Dioleate may be too low. Gradually increase the
concentration in small increments (e.g., 0.25% -
0.5%) until the target viscosity is achieved. The
thickening effect is more pronounced at higher
concentrations due to increased interaction

between polymer chains.[1]

Sub-optimal Surfactant System

The thickening efficiency of PEG-120 Methyl
Glucose Dioleate is dependent on the type and
concentration of surfactants in the formulation. It
is highly compatible with a wide range of anionic
and amphoteric surfactants.[2][3] Consider
evaluating different surfactant combinations or
adjusting their ratios to optimize the thickening

performance.

Presence of Viscosity-Reducing Agents

Certain ingredients, such as some solvents or
glycols, may decrease the viscosity of the
formulation. Review your formulation for any
such components and consider reducing their
concentration or replacing them with

alternatives.

Inadequate Dissolution

PEG-120 Methyl Glucose Dioleate, especially in
its solid form, requires proper dissolution to be
effective. Ensure it is fully dissolved in the
formulation. Heating the water phase to 60-70°C
before adding the thickener can aid in its

dissolution.[5]

Problem 2: The viscosity of my formulation is too high.

Possible Causes and Solutions:
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Excessive Concentration

The concentration of PEG-120 Methyl Glucose
Dioleate is likely too high. Reduce the
concentration in small decrements until the

desired viscosity is reached.

Synergistic Effects with Other Ingredients

Some ingredients, such as certain salts or co-
thickeners, can have a synergistic effect with
PEG-120 Methyl Glucose Dioleate, leading to
an unexpectedly high viscosity. While it is
generally salt-tolerant, high electrolyte
concentrations can sometimes lead to a "salting
out" effect, which may impact viscosity.[7] If
using co-thickeners, consider reducing their

concentration.

Low Temperature

Viscosity can be temperature-dependent. If the
formulation is too thick at room temperature, a
slight increase in temperature might reduce the
viscosity to the desired level. However, be
mindful of the overall stability of your formulation

at different temperatures.

Problem 3: My formulation is cloudy or shows signs of

instability.

Possible Causes and Solutions:
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As mentioned previously, ensure complete
) ) dissolution of the PEG-120 Methyl Glucose
Incomplete Dissolution ] ] ]
Dioleate. Incomplete dissolution can lead to

cloudiness.

While generally compatible with many cosmetic
ingredients, there can be potential interactions
with cationic ingredients that may affect its
Incompatibility with Cationic Ingredients emulsifying ability and lead to instability.[1]
Review your formulation for cationic polymers or
surfactants and consider alternatives if instability

is observed.

The order in which ingredients are added can

impact the final formulation's stability. It is often
Incorrect Order of Addition recommended to dissolve PEG-120 Methyl

Glucose Dioleate in the water phase before

adding other components.

Experimental Protocols

Protocol 1: Basic Viscosity Measurement

This protocol outlines a general procedure for measuring the viscosity of a formulation
containing PEG-120 Methyl Glucose Dioleate.

o Sample Preparation: Prepare the formulation according to your standard procedure,
ensuring that the PEG-120 Methyl Glucose Dioleate is fully dissolved. Allow the sample to
equilibrate to the desired measurement temperature (e.g., 25°C) for at least 24 hours to
ensure a stable reading.

 Instrumentation: Use a rotational viscometer or rheometer equipped with the appropriate
spindle or geometry for your sample's expected viscosity range.

¢ Measurement:
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[e]

Calibrate the instrument according to the manufacturer's instructions.

(¢]

Carefully place the sample in the instrument, avoiding the introduction of air bubbles.

[¢]

Begin the measurement at a defined shear rate or a range of shear rates to characterize
the rheological behavior.

[¢]

Record the viscosity reading in centipoise (cP) or Pascal-seconds (Pa:-s).

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of PEG-120
Methyl Glucose Dioleate.
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Factors Influencing Formulation Viscosity

PEG-120 Methyl
Glucose Dioleate
Concentration

Surfactant System
(Type & Concentration)

Electrolytes
(e.g., Salts)

Directly Proportional

Significant Impact \Can Increase or Decrease

Co-Thickeners

Final Formulation
Viscosity

Temperature pH

Synergistic/Antagonistic Effects nversely Proportional (Generally)

Stable in 4-9 Range
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General Formulation Workflow

Preparation Phase

1. Prepare Water Phase

:

2. Heat Water Phase
(if necessary)

;

3. Dissolve PEG-120
Methyl Glucose Dioleate

Formulation Phase

4. Add Surfactants

:

5. Add Other Actives
& Excipients

:

6. Adjust pH

Analysis Phase

7. Measure Viscosity

;

8. Assess Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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